Cas no 2137718-00-2 (1H-Pyrrole-3-carboxylic acid, 1-ethyl-5-formyl-, ethyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 1-ethyl-5-formyl-, ethyl ester
• CAS No: 2137718-00-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5287716
• Update Time: 2025-05-20

1H-Pyrrole-3-carboxylic acid, 1-ethyl-5-formyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-ethyl-5-formyl-, ethyl ester

• Inchi： 1S/C10H13NO3/c1-3-11-6-8(5-9(11)7-12)10(13)14-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： FJQRYOLGEYJTTK-UHFFFAOYSA-N
• SMILES： N1(CC)C(C=O)=CC(C(OCC)=O)=C1

Additional information on 1H-Pyrrole-3-carboxylic acid, 1-ethyl-5-formyl-, ethyl ester

Comprehensive Overview of 1H-Pyrrole-3-carboxylic acid, 1-ethyl-5-formyl-, ethyl ester (CAS No. 2137718-00-2)

1H-Pyrrole-3-carboxylic acid, 1-ethyl-5-formyl-, ethyl ester (CAS No. 2137718-00-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This pyrrole derivative is characterized by its unique molecular structure, which includes an ethyl ester group and a formyl substituent, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery, agrochemical development, and advanced material synthesis.

The compound's CAS number 2137718-00-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Its systematic name, 1-ethyl-5-formyl-1H-pyrrole-3-carboxylic acid ethyl ester, highlights its functional groups, which are pivotal for its reactivity and utility in synthetic pathways. The pyrrole ring is a well-known heterocycle in organic chemistry, often found in biologically active molecules, including pharmaceuticals and natural products. This structural motif contributes to the compound's relevance in contemporary research.

In recent years, the demand for pyrrole-based compounds has surged, driven by their applications in drug discovery and material science. For instance, 1H-Pyrrole-3-carboxylic acid derivatives are frequently explored as building blocks for small-molecule inhibitors targeting enzymes involved in diseases such as cancer and inflammation. The formyl group in this compound offers a reactive handle for further chemical modifications, enabling the synthesis of more complex molecules with tailored properties.

From an industrial perspective, ethyl ester derivatives like this compound are valued for their stability and solubility, which facilitate their use in high-throughput screening and combinatorial chemistry. These attributes align with the growing trend toward green chemistry and sustainable synthesis methods, as researchers seek to minimize waste and improve efficiency. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in modern laboratories.

Another area of interest is the compound's potential role in agrochemical innovation. Pyrrole derivatives have demonstrated efficacy as pesticides and herbicides, and the 1-ethyl-5-formyl substitution pattern in this molecule may offer unique modes of action. As the agricultural sector faces challenges such as resistance management and environmental sustainability, compounds like this could contribute to the development of next-generation crop protection agents.

In material science, 1H-Pyrrole-3-carboxylic acid, 1-ethyl-5-formyl-, ethyl ester is being investigated for its potential in conductive polymers and organic electronics. The pyrrole core is a key component in many electroactive materials, and its derivatives are often used to modify the electronic properties of polymers. This compound's ethyl ester group may improve processability, making it a candidate for flexible electronics and sensors.

The synthesis and characterization of CAS No. 2137718-00-2 are well-documented in the literature, with protocols available for its preparation via multistep organic synthesis. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its purity and structure. These methods are essential for ensuring the compound's suitability for research and industrial applications.

As the scientific community continues to explore the potential of pyrrole derivatives, 1H-Pyrrole-3-carboxylic acid, 1-ethyl-5-formyl-, ethyl ester stands out as a promising candidate for diverse applications. Its combination of reactivity, stability, and versatility makes it a valuable tool for chemists and researchers. Future studies may uncover additional uses for this compound, further solidifying its importance in the chemical sciences.

In conclusion, 1H-Pyrrole-3-carboxylic acid, 1-ethyl-5-formyl-, ethyl ester (CAS No. 2137718-00-2) is a multifaceted compound with significant potential across multiple disciplines. Its structural features and functional groups make it a key player in drug development, material innovation, and agrochemical research. As interest in heterocyclic chemistry grows, this compound is poised to remain at the forefront of scientific discovery.